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Compound of Interest

Compound Name:
3-Bromo-6-methoxypyridin-2-

amine

Cat. No.: B1359717 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-6-methoxypyridin-2-amine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling and disposal of 3-
Bromo-6-methoxypyridin-2-amine, a compound that requires careful management due to its

potential hazards.

Chemical Profile:
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Property Value

CAS Number 511541-63-2

Molecular Formula C₆H₇BrN₂O

Molecular Weight 203.04 g/mol

Hazard Classifications

Acute toxicity, Oral (Category 4)[1], Skin

irritation (Category 2)[1], Serious eye irritation

(Category 2)[1], May cause respiratory irritation

(Specific target organ toxicity – single exposure,

Category 3)[1]

Hazard Statements

H302: Harmful if swallowed[1], H315: Causes

skin irritation[1], H319: Causes serious eye

irritation[1], H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to minimize exposure when

handling 3-Bromo-6-methoxypyridin-2-amine. The following table summarizes the required

PPE.
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Protection Type Recommended Equipment Standard

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[2]

EN 166 (EU) or NIOSH (US)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Butyl

rubber, or Viton®), a flame-

retardant and chemically

impervious lab coat or

coveralls.[3]

EN 374 (EU) or equivalent.

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[4] If a

fume hood is not available or if

there is a risk of exceeding

exposure limits, a full-face

respirator with appropriate

organic vapor cartridges is

required.

NIOSH (US) or EN 14387 (EU)

approved.

Footwear
Closed-toe, chemical-resistant

shoes or boots.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Bromo-6-methoxypyridin-2-amine is essential to ensure

safety and experimental integrity.

1. Preparation and Engineering Controls:

Ventilation: All handling of 3-Bromo-6-methoxypyridin-2-amine must be performed in a

properly functioning and certified chemical fume hood to minimize inhalation exposure.[4]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://skcinc.com/media/knowledge/sds/aromatic-amine-cleaning-developing-solution-sds-2002.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b1359717?utm_src=pdf-body
https://www.benchchem.com/product/b1359717?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

3-Bromo-6-methoxypyridin-2-amine.[4]

2. Handling the Chemical:

Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above

before entering the designated handling area.

Weighing and Transfer:

Perform all weighing and transfers of the solid compound within the chemical fume hood.

Use appropriate tools such as spatulas and weighing paper to handle the solid. Avoid

creating dust.

For solutions, use calibrated pipettes or syringes to transfer the liquid.

During the Experiment:

Keep all containers with 3-Bromo-6-methoxypyridin-2-amine tightly closed when not in

use.[4]

Clearly label all vessels containing the compound.

Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid

procedures outlined below.

3. Post-Handling and Cleanup:

Decontamination:

Wipe down the work surface in the chemical fume hood with an appropriate solvent (e.g.,

70% ethanol) and dispose of the cleaning materials as hazardous waste.

Decontaminate all glassware and equipment that came into contact with the chemical.

PPE Removal:
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Remove gloves using the proper technique to avoid skin contact with the outer surface.

Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan
Proper disposal of 3-Bromo-6-methoxypyridin-2-amine and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Halogenated Waste: 3-Bromo-6-methoxypyridin-2-amine is a halogenated organic

compound. All waste containing this chemical must be segregated into a designated

"Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.[3]

2. Waste Collection and Containment:

Solid Waste:

Collect solid 3-Bromo-6-methoxypyridin-2-amine waste, including contaminated

weighing paper, gloves, and other disposable materials, in a clearly labeled, sealable, and

chemically compatible container (e.g., a high-density polyethylene (HDPE) container).

Keep the container closed at all times, except when adding waste.

Liquid Waste:

For solutions containing 3-Bromo-6-methoxypyridin-2-amine, use a dedicated, leak-

proof, and shatter-resistant waste container, also clearly labeled for "Halogenated Organic

Liquid Waste."

Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for

vapor expansion.

3. Final Disposal:

Licensed Hazardous Waste Disposal: The primary and recommended method for the

disposal of 3-Bromo-6-methoxypyridin-2-amine is through a licensed hazardous waste
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disposal company.[5]

Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,

including the full chemical name and associated hazards.

Storage: Store waste containers in a designated and secure satellite accumulation area,

away from incompatible materials, until they are collected by the disposal service.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

1. In Case of Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing while continuing to flush.

Seek immediate medical attention.[1]

2. In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

3. In Case of Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

If the individual is not breathing, begin artificial respiration.

Seek immediate medical attention.[1]
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4. In Case of Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

5. Spill Response:

Small Spills (within a chemical fume hood):

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material such as vermiculite or sand.

Collect the absorbed material and place it in a sealed container for disposal as

halogenated waste.

Large Spills (or any spill outside of a fume hood):

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department or emergency

response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.
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Caption: A flowchart outlining the key steps for the safe handling of 3-Bromo-6-
methoxypyridin-2-amine from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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